Cas no 54171-89-0 (3,7-Diazabicyclo[3.3.1]nonane, 3,7-diphenyl-)

• Product Name: 3,7-Diazabicyclo[3.3.1]nonane, 3,7-diphenyl-
• CAS No: 54171-89-0
• MF: C₁₉H₂₂N₂
• MW: 278.391384601593
• CID: 2831124
• PubChem ID: 12201101
• Update Time: 2025-04-21

3,7-Diazabicyclo[3.3.1]nonane, 3,7-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 3,7-Diazabicyclo[3.3.1]nonane, 3,7-diphenyl-
• DTXSID80480205
• N,N'-diphenyl-3,7-diazabicyclo[3.3.1]nonane
• 54171-89-0

• Inchi： 1S/C19H22N2/c1-3-7-18(8-4-1)20-12-16-11-17(13-20)15-21(14-16)19-9-5-2-6-10-19/h1-10,16-17H,11-15H2
• InChI Key： VAWZUYBFDSWLKY-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)CC2CN(C3C=CC=CC=3)CC(C1)C2

Computed Properties

• Exact Mass: 278.178298710Da
• Monoisotopic Mass: 278.178298710Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 6.5Ų